Cas no 1614256-81-3 (Endo-6-(Boc-amino)-3-azabicyclo[3.1.1]heptane)

Endo-6-(Boc-amino)-3-azabicyclo[3.1.1]heptane is a bicyclic amine derivative featuring a Boc-protected amino group, serving as a valuable intermediate in organic synthesis and medicinal chemistry. Its rigid azabicyclo[3.1.1]heptane scaffold offers structural diversity for designing bioactive molecules, particularly in the development of pharmaceuticals targeting neurological and receptor-based applications. The Boc group ensures stability during synthetic manipulations while allowing selective deprotection under mild acidic conditions. This compound is particularly useful in peptidomimetics and constrained analogs due to its stereochemical control and conformational rigidity. High purity and well-defined stereochemistry make it a reliable building block for researchers in drug discovery and asymmetric synthesis.
Endo-6-(Boc-amino)-3-azabicyclo[3.1.1]heptane structure
1614256-81-3 structure
Product Name:Endo-6-(Boc-amino)-3-azabicyclo[3.1.1]heptane
CAS No:1614256-81-3
MF:C11H20N2O2
MW:212.288702964783
CID:4609191
PubChem ID:91844868
Update Time:2025-05-19

Endo-6-(Boc-amino)-3-azabicyclo[3.1.1]heptane Chemical and Physical Properties

Names and Identifiers

    • endo-6-(Boc-amino)-3-azabicyclo[3.1.1]heptane
    • exo-6-(boc-amino)-3-azabicyclo[3.1.1]heptane
    • endo-tert-Butyl 3-azabicyclo[3.1.1]heptan-6-ylcarbamate
    • tert-Butyl ((1R,5S,6r)-3-azabicyclo[3.1.1]heptan-6-yl)carbamate
    • tert-Butyl N-[(1R,5S)-3-azabicyclo[3.1.1]heptan-6-yl]carbamate
    • exo-tert-Butyl 3-azabicyclo[3.1.1]heptan-6-ylcarbamate
    • Carbamic acid, N-(1R,5S)-3-azabicyclo[3.1.1]hept-6-yl-, 1,1-dimethylethyl ester
    • 2241086-36-0
    • PS-17330
    • AKOS025395698
    • AS-52261
    • tert-butyl N-[exo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate
    • 2409591-93-9
    • tert-butyl N-[(1S,5R)-3-azabicyclo[3.1.1]heptan-6-yl]carbamate
    • CS-0049597
    • tert-Butyl((1R,5S,6r)-3-azabicyclo[3.1.1]heptan-6-yl)carbamate
    • Rel-tert-butyl ((1R,5S,6r)-3-azabicyclo[3.1.1]heptan-6-yl)carbamate
    • Rel-tert-butyl ((1R,5S,6s)-3-azabicyclo[3.1.1]heptan-6-yl)carbamate
    • P14662
    • TERT-BUTYL N-[(1R,5S,6S)-3-AZABICYCLO[3.1.1]HEPTAN-6-YL]CARBAMATE
    • Tert-butyln-[exo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate
    • EN300-209121
    • 1614256-81-3
    • tert-Butyl (1R,5S,6s)-3-azabicyclo[3.1.1]heptan-6-ylcarbamate
    • AS-80462
    • CS-0309720
    • EN300-209118
    • TERT-BUTYL N-[(1R,5S,6R)-3-AZABICYCLO[3.1.1]HEPTAN-6-YL]CARBAMATE
    • P15044
    • P16710
    • MFCD28397628
    • Endo-6-(Boc-amino)-3-azabicyclo[3.1.1]heptane
    • Inchi: 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-9-7-4-8(9)6-12-5-7/h7-9,12H,4-6H2,1-3H3,(H,13,14)/t7-,8+,9?
    • InChI Key: WULUIRLXYWAJQJ-JVHMLUBASA-N
    • SMILES: O(C(C)(C)C)C(NC1[C@H]2CNC[C@@H]1C2)=O

Computed Properties

  • Exact Mass: 212.152477885 g/mol
  • Monoisotopic Mass: 212.152477885 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 212.29
  • XLogP3: 1
  • Topological Polar Surface Area: 50.4

Endo-6-(Boc-amino)-3-azabicyclo[3.1.1]heptane Pricemore >>

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Additional information on Endo-6-(Boc-amino)-3-azabicyclo[3.1.1]heptane

Endo-6-(Boc-amino)-3-azabicyclo[3.1.1]heptane: A Comprehensive Overview

Endo-6-(Boc-amino)-3-azabicyclo[3.1.1]heptane is a complex organic compound with the CAS number 1614256-81-3. This compound belongs to the class of bicyclic amines, which are widely studied in organic chemistry due to their unique structural properties and potential applications in drug design and material science. The compound's structure features a bicyclo[3.1.1]heptane framework, which is a tricyclic system with three rings fused together, providing it with exceptional stability and rigidity.

The Boc-amino group attached to the endo position of the bicyclic system is a key functional group in this compound. The tert-butoxycarbonyl (Boc) protecting group is commonly used in peptide synthesis and organic synthesis to temporarily block amine functionalities, allowing for precise control over reaction pathways. The presence of the Boc group in Endo-6-(Boc-amino)-3-azabicyclo[3.1.1]heptane suggests that this compound may be an intermediate in the synthesis of more complex molecules, particularly those requiring controlled deprotection steps.

Recent advancements in synthetic chemistry have enabled the efficient construction of bicyclic systems like Endo-6-(Boc-amino)-3-azabicyclo[3.1.1]heptane. Researchers have employed various strategies, including ring-closing metathesis and tandem cyclization reactions, to assemble such complex frameworks with high precision. These methods not only enhance the yield of the target compounds but also improve their stereochemical purity, which is critical for applications in pharmacology and materials science.

The unique structure of Endo-6-(Boc-amino)-3-azabicyclo[3.1.1]heptane makes it an attractive candidate for exploring its biological activities. Preliminary studies have indicated that this compound exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead molecule in drug discovery programs targeting specific disease pathways. Furthermore, the rigid bicyclic framework could serve as a scaffold for developing bioactive molecules with improved pharmacokinetic properties.

In terms of applications, Endo-6-(Boc-amino)-3-azabicyclo[3.1.1]heptane has shown promise in materials science as well. Its structural rigidity and ability to form hydrogen bonds make it a suitable candidate for designing self-assembling materials and supramolecular complexes. Recent research has focused on incorporating such compounds into polymer networks to enhance mechanical strength and thermal stability.

The synthesis of Endo-6-(Boc-amino)-3-azabicyclo[3.1.1]heptane involves a multi-step process that typically begins with the preparation of the bicyclic core followed by functionalization with the Boc-amino group. Key steps include ring-forming reactions, such as enamine cyclization or Claisen rearrangement, which are critical for establishing the tricyclic framework. The introduction of the Boc group is usually achieved through standard amine protection techniques, ensuring compatibility with subsequent reaction steps.

From an analytical standpoint, modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and X-ray crystallography have been instrumental in confirming the structure of Endo-6-(Boc-amino)-3-azabicyclo[3.1.1]heptane. These methods provide detailed insights into the spatial arrangement of atoms within the molecule, which is essential for understanding its reactivity and biological interactions.

Looking ahead, ongoing research aims to further explore the potential of Endo-6-(Boc-amino)-3-azabicyclo[3.1.1]heptane in medicinal chemistry and materials science. Collaborative efforts between chemists and biologists are expected to uncover new therapeutic applications for this compound, particularly in areas where small molecule inhibitors are highly sought after.

In conclusion, Endo-6-(Boc-amino)-3-azabicyclo[3.1.1]heptane (CAS No: 1614256-81-3) stands out as a significant compound in contemporary organic chemistry due to its unique structure and versatile functional groups. Its role as both a synthetic intermediate and a potential bioactive agent underscores its importance in advancing chemical research across multiple disciplines.

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